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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B1181478

For researchers, scientists, and drug development professionals, the quest for novel
therapeutic agents is a continuous journey. Aspinonene, a natural product isolated from the
fungi Aspergillus ochraceus and Aspergillus ostianus, represents a molecule with potential
biological activity that is yet to be fully explored in preclinical and clinical settings.[1] This guide
provides a summary of the currently available information on Aspinonene and outlines the
critical need for in vivo efficacy studies to ascertain its therapeutic promise.

Currently, there is a notable absence of publicly available in vivo efficacy studies for
Aspinonene. While the scientific community has identified and characterized this small
molecule, its biological effects in a living organism have not been documented in accessible
literature. This presents both a challenge and an opportunity for researchers in the field of drug
discovery.

Chemical and Physical Properties

Aspinonene is a metabolite with the chemical formula C9H1604.[1] Its structure and
fundamental properties have been cataloged, providing a foundation for future research into its
synthesis and biological interactions.
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Property Value
Molecular Formula C9H1604
Molecular Weight 188.22 g/mol

(E,2R,59)-2-[(2R,3S)-3-methyloxiran-2-yllhex-3-

Synonyms )
ene-1,2,5-triol, CHEMBL249460

Table 1: Physicochemical properties of Aspinonene. Data sourced from PubChem.[1]

The Path Forward: A Call for In Vivo Investigation

The lack of in vivo data for Aspinonene underscores a significant gap in our understanding of
its potential as a therapeutic agent. To move forward, a structured preclinical research plan
would be essential. The following experimental workflow outlines a potential path for
investigating the in vivo efficacy of Aspinonene.
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Preclinical Development Workflow for Aspinonene
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Figure 1. A proposed preclinical workflow for evaluating the in vivo potential of Aspinonene.

Hypothetical Signhaling Pathway and Mechanism of
Action

While the specific mechanism of action for Aspinonene is unknown, many natural products
derived from fungi exhibit anticancer properties by modulating key signaling pathways involved
in cell proliferation, apoptosis, and angiogenesis. Future research could explore if Aspinonene
interacts with common cancer-related pathways.
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Hypothetical Signaling Pathway for Aspinonene
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Figure 2. A hypothetical signaling pathway illustrating how Aspinonene might exert cytotoxic
effects.

Conclusion

Aspinonene remains an enigmatic molecule with untapped therapeutic potential. The absence
of in vivo efficacy data highlights a critical area for future research. The scientific community is
encouraged to undertake comprehensive preclinical studies to elucidate the biological activity,
safety profile, and potential therapeutic applications of this fungal metabolite. Such
investigations are paramount to translating the promise of natural products like Aspinonene

into tangible clinical benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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